Cas no 2228878-05-3 (1-(5-bromo-2-cyclopropylpyrimidin-4-yl)cyclopropylmethanol)

• Product Name: 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)cyclopropylmethanol
• CAS No: 2228878-05-3
• MF: C₁₁H₁₃BrN₂O
• MW: 269.137721776962
• CID: 5818107
• PubChem ID: 165964417
• Update Time: 2025-11-05

1-(5-bromo-2-cyclopropylpyrimidin-4-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)cyclopropylmethanol
• 2228878-05-3
• [1-(5-bromo-2-cyclopropylpyrimidin-4-yl)cyclopropyl]methanol
• EN300-1915989

• Inchi： 1S/C11H13BrN2O/c12-8-5-13-10(7-1-2-7)14-9(8)11(6-15)3-4-11/h5,7,15H,1-4,6H2
• InChI Key： NOWJZNSTDUDCAX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2CC2)N=C1C1(CO)CC1

Computed Properties

• Exact Mass: 268.02113g/mol
• Monoisotopic Mass: 268.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46Ų

Additional information on 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)cyclopropylmethanol

1-(5-Bromo-2-cyclopropylpyrimidin-4-yl)cyclopropylmethanol (CAS No. 2228878-05-3): A Comprehensive Overview

1-(5-Bromo-2-cyclopropylpyrimidin-4-yl)cyclopropylmethanol (CAS No. 2228878-05-3) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropyl and bromo-substituted pyrimidine structure, has garnered attention for its versatile applications in drug discovery and material science. In this article, we delve into its chemical properties, synthesis, applications, and market trends, addressing common queries from researchers and industry professionals.

The molecular structure of 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)cyclopropylmethanol features a bromine atom at the 5-position of the pyrimidine ring, coupled with a cyclopropyl group at the 2-position. The cyclopropylmethanol moiety attached to the 4-position enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers often explore its role in cross-coupling reactions, a hot topic in modern medicinal chemistry, due to its ability to form complex heterocyclic frameworks.

One of the most searched questions about this compound revolves around its synthetic routes. A common method involves the Pd-catalyzed coupling of 5-bromo-2-cyclopropylpyrimidine with cyclopropylmethanol derivatives, followed by purification via column chromatography. This process aligns with the growing demand for sustainable synthesis techniques, a key focus in green chemistry discussions. The compound’s high purity (>98%) and stability under ambient conditions make it suitable for high-throughput screening in drug development.

In the pharmaceutical sector, 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)cyclopropylmethanol is investigated as a building block for kinase inhibitors and antiviral agents. Its bromine substituent facilitates further functionalization, a feature highly valued in fragment-based drug design. Recent studies highlight its potential in targeting protein-protein interactions, a trending area in oncology research. Additionally, its agrochemical applications include use as a precursor for crop protection agents, addressing the rising demand for eco-friendly pesticides.

The market for pyrimidine-based compounds like CAS No. 2228878-05-3 is expanding, driven by advancements in precision medicine and biocatalysis. Analysts note increased procurement by contract research organizations (CROs) and academic labs, particularly for structure-activity relationship (SAR) studies. Suppliers emphasize batch-to-batch consistency and regulatory compliance, critical factors for researchers navigating FDA/EMA guidelines.

From an SEO perspective, queries such as “buy 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)cyclopropylmethanol” or “CAS 2228878-05-3 supplier” reflect commercial interest, while technical searches like “synthesis of brominated pyrimidines” indicate academic demand. To optimize visibility, content should integrate these long-tail keywords naturally, alongside broader terms like “heterocyclic compounds” and “pharmaceutical intermediates.”

In summary, 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)cyclopropylmethanol represents a nexus of innovation in organic synthesis and life sciences. Its adaptability to catalyzed reactions and relevance in drug discovery pipelines underscore its industrial importance. As research into small-molecule therapeutics intensifies, this compound is poised to remain a high-value chemical entity in global markets.